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Compound of Interest

Compound Name: Nitric Oxide

CAS No.: 90880-94-7

Cat. No.: B10761586

Get Quote

Welcome to our technical support center for the Griess assay. This guide is designed for

researchers, scientists, and drug development professionals to troubleshoot common issues

and answer frequently asked questions related to interfering compounds in nitrite

determination.

Frequently Asked Questions (FAQs) &
Troubleshooting
Here we address specific issues you may encounter during your experiments.

Q1: My sample contains high levels of protein (e.g., serum, plasma, tissue homogenate). Can

this affect my Griess assay results?

A1: Yes, high protein concentrations are a significant source of interference in the Griess assay.

[1][2] Proteins can precipitate in the acidic conditions of the assay, causing turbidity and leading

to inaccurate absorbance readings.[1] It is crucial to deproteinize your samples before

performing the assay.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b10761586#bc-rfq
https://www.mdpi.com/1424-8220/3/8/276
https://www.mdpi.com/1420-3049/26/15/4569
https://www.mdpi.com/1424-8220/3/8/276
https://www.mdpi.com/1420-3049/26/15/4569
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What is the best method for deproteinizing my samples?

A2: Several methods can be used, but some are more suitable than others for the Griess

assay.

Recommended: Zinc sulfate (ZnSO₄) or acetonitrile precipitation are often the methods of

choice as they show good agreement with ultrafiltration and are less likely to interfere with

the assay.[1]

Use with Caution: Methanol and ethanol can also be used, but they may lead to an

overestimation of nitrite/nitrate values.

Not Recommended: Acidic precipitation methods, such as with trichloroacetic acid (TCA),

should be avoided. The low pH can cause the loss of nitrite, leading to an underestimation of

its concentration.[1]

We provide a detailed protocol for zinc sulfate deproteinization in the "Experimental Protocols"

section.

Q3: I am working with antioxidants like ascorbic acid or samples containing thiols (e.g.,

glutathione, DTT). Will these interfere with my assay?

A3: Absolutely. Reducing agents and antioxidants are known to interfere with the Griess

reaction.[1] They can react with the diazotizing agents or the diazonium salt, leading to a

reduction in the final colorimetric signal and an underestimation of the nitrite concentration.[3]

Concentrations of these materials in excess of 10 mM are known to cause interference.

Q4: How can I minimize interference from reducing agents?

A4: The most straightforward approach is to dilute your sample, if the expected nitrite

concentration is high enough.[1] This reduces the concentration of both the nitrite and the

interfering substance. If dilution is not possible, specific enzymatic approaches can be used for

certain interferents. For example, NADPH, a common interferent, can be removed by treatment

with lactate dehydrogenase (LDH).[1]

Q5: My samples are hemolyzed, and the red color is interfering with the absorbance reading.

What should I do?
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A5: Hemoglobin from red blood cells absorbs light at and around 540 nm, the same wavelength

used to measure the product of the Griess reaction.[3][4] This will lead to a falsely elevated

reading. To correct for this, you must run a sample background control. This involves preparing

a parallel sample well that contains your hemolyzed sample but only one of the Griess

reagents (or a buffer blank instead of the complete Griess reagent). The absorbance of this

background control is then subtracted from the absorbance of the well with the complete Griess

reaction. A detailed protocol for this is available in the "Experimental Protocols" section.

Q6: Can the anticoagulant I use for blood collection affect the assay?

A6: Yes, anticoagulants can interfere. Heparin, for instance, is known to interfere with enzyme-

based nitrate reductase steps, which are often performed before the Griess assay to determine

total NOx (nitrite + nitrate).[1] EDTA and citrate can also have effects, and the choice of

anticoagulant should be considered carefully, especially in conjunction with sample preparation

methods like ultrafiltration.[5]

Summary of Interfering Compounds
The following table summarizes common interfering substances, their mechanism of

interference, and recommended mitigation strategies.
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Interfering
Compound
Category

Specific
Examples

Mechanism of
Interference

Potential
Impact on
Nitrite Reading

Mitigation
Strategies

Proteins

Serum albumin,

globulins, etc., in

plasma, serum,

and tissue

homogenates.[1]

[2]

Precipitation in

acidic assay

conditions,

causing turbidity

and light

scattering.[1]

Falsely elevated

Deproteinization

(e.g., with Zinc

Sulfate),

Ultrafiltration.[1]

Reducing Agents

& Antioxidants

Ascorbic acid,

Glutathione,

Cysteine,

Dithiothreitol

(DTT), β-

mercaptoethanol,

NADPH, NADH.

[1]

React with and

consume the

Griess reagents

or the diazonium

intermediate,

preventing the

formation of the

colored azo dye.

[3]

Falsely lowered

Sample dilution,

Specific

enzymatic

removal (e.g.,

LDH for

NADPH).[1]

Colored

Compounds

Hemoglobin,

Myoglobin.[3][6]

Intrinsic

absorbance at or

near the

measurement

wavelength (540

nm).[4]

Falsely elevated

Background

correction using

a sample blank,

Standard

addition method.

[4][7]

Anticoagulants

Heparin, EDTA,

Sodium Citrate.

[1][5]

Can interfere

with the

enzymatic

reduction of

nitrate to nitrite

(heparin) or

affect recovery

after

ultrafiltration.[1]

[5]

Variable (can be

over- or

underestimation)

Careful selection

of anticoagulant

based on the

complete

experimental

workflow.
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Metals Iron, Copper.

Can catalyze the

degradation of

the diazonium

intermediate.

Falsely lowered

Use of chelating

agents if their

presence is

unavoidable and

compatible with

the assay.

Experimental Protocols
Here are detailed methodologies for key procedures to mitigate interference in the Griess

assay.

Protocol 1: Zinc Sulfate Deproteinization of
Serum/Plasma Samples
This protocol is adapted from established methods for removing protein from biological fluids

prior to the Griess assay.[1]

Materials:

Serum or plasma sample

Zinc sulfate (ZnSO₄) solution (e.g., 15 g/L in deionized water)

Microcentrifuge

Microcentrifuge tubes

Procedure:

To 400 µL of your serum or plasma sample in a microcentrifuge tube, add 6 mg of zinc

sulfate powder.

Vortex the tube vigorously for 1 minute to ensure thorough mixing and to allow the zinc

sulfate to induce protein precipitation.

Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.
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Carefully collect the clear supernatant, which now contains the deproteinized sample.

The supernatant is now ready to be used in the Griess assay. Remember to account for any

dilution if you added a volume of ZnSO₄ solution instead of powder.

Protocol 2: Background Correction for Hemolyzed
Samples (96-Well Plate Format)
This protocol allows for the correction of absorbance interference from hemoglobin in

hemolyzed samples.[4][7]

Materials:

Hemolyzed samples

96-well microplate

Griess Reagent I (Sulfanilamide solution)

Griess Reagent II (N-(1-Naphthyl)ethylenediamine solution)

Assay Buffer (the same buffer your samples are in)

Microplate reader capable of measuring absorbance at 540 nm.

Procedure:

Set up your plate: For each hemolyzed sample, you will need two wells.

Sample Well: Add your sample and both Griess Reagent I and Griess Reagent II

according to your standard assay protocol.

Background Control Well: Add the same volume of your hemolyzed sample as in the

"Sample Well". Then, add the volume of Griess Reagent I, but replace Griess Reagent II

with an equal volume of Assay Buffer.[7]

Incubate: Incubate the plate according to your standard Griess assay protocol (typically 10-

15 minutes at room temperature, protected from light).
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Read Absorbance: Measure the absorbance of all wells at 540 nm.

Calculate Corrected Absorbance: For each sample, subtract the absorbance of the

"Background Control Well" from the absorbance of the "Sample Well".

Corrected Absorbance = Absorbance (Sample Well) - Absorbance (Background Control

Well)

Use the "Corrected Absorbance" value to determine the nitrite concentration from your

standard curve.

Visualizing Key Processes
The following diagrams illustrate the Griess reaction, a common interference mechanism, and a

troubleshooting workflow.

Nitrite (NO₂⁻)

Diazonium Salt

+ Sulfanilamide

Sulfanilamide

Acidic
Conditions (H⁺)

Azo Dye
(Magenta Color)

+ NED

N-(1-naphthyl)
ethylenediamine (NED)

Measure Absorbance
 at ~540 nm

Click to download full resolution via product page

Caption: The two-step chemical process of the Griess reaction for nitrite detection.
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Standard Griess Reaction

Nitrite Diazonium Salt+ Griess Reagent I Colored Azo Dye+ Griess Reagent II

Reducing Agent
(e.g., Ascorbic Acid, Thiols)

Reduces & Destroys

No Color Development

Click to download full resolution via product page

Caption: Mechanism of interference by reducing agents in the Griess assay.
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Unexpected Griess
Assay Results
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Caption: A logical workflow for troubleshooting common interferences in the Griess assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

